Computed Lipophilicity (XLogP3-AA) Comparison: 2,4-Substitution Pattern vs. 3,5-Regioisomer
The target compound's computed XLogP3-AA value is 5.7, measured via PubChem's standard XLogP3 algorithm [1]. In contrast, the closest regioisomer, 1-(3,5-bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3), exhibits an XLogP3-AA of 6.0 [2]. The 0.3 log unit difference indicates that the 2,4-substitution pattern yields moderately lower lipophilicity than the 3,5-pattern, which may influence membrane permeability, non-specific protein binding, and environmental fate profiles.
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 5.7 |
| Comparator Or Baseline | 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3): XLogP3-AA = 6.0 |
| Quantified Difference | ΔXLogP = -0.3 (target less lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2021.10.14), in silico prediction. |
Why This Matters
For procurement decisions in agrochemical lead optimization, a 0.3 log unit lower lipophilicity can translate to reduced bioaccumulation potential and altered blood–brain barrier penetration, making the 2,4-isomer a structurally distinct tool for modulating pharmacokinetic properties relative to the 3,5-isomer.
- [1] PubChem Compound Summary, CID 166640574, 1-(2,4-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
- [2] PubChem Compound Summary, CID 166640573, 1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one, accessed April 2026. View Source
